![molecular formula C17H27N3O3S B4776530 1-[(dimethylamino)sulfonyl]-N-mesityl-4-piperidinecarboxamide](/img/structure/B4776530.png)
1-[(dimethylamino)sulfonyl]-N-mesityl-4-piperidinecarboxamide
Overview
Description
1-[(Dimethylamino)sulfonyl]-N-mesityl-4-piperidinecarboxamide (also known as S-7920) is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of S-7920 involves the inhibition of the activation of the nuclear factor-kappa B (NF-κB) pathway, which is a key regulator of inflammation and immune responses. This compound has been shown to inhibit the phosphorylation and degradation of the inhibitor of kappa B (IκB), which is a negative regulator of NF-κB.
Biochemical and Physiological Effects:
S-7920 has been shown to have significant biochemical and physiological effects, including its ability to reduce the production of pro-inflammatory cytokines and chemokines, as well as the activation of microglia and astrocytes in the central nervous system. It has also been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
S-7920 has several advantages for use in lab experiments, including its ability to inhibit the activation of the NF-κB pathway, which is a key regulator of inflammation and immune responses. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several future directions for the study of S-7920, including its potential use as a therapeutic agent for the treatment of inflammatory and immune-related disorders. Further studies are needed to determine its optimal dosage and administration, as well as its potential toxic effects. Additionally, the development of novel derivatives of S-7920 may lead to the discovery of more potent and selective inhibitors of the NF-κB pathway.
Scientific Research Applications
S-7920 has been studied for its potential therapeutic applications, including its use as an analgesic and anti-inflammatory agent. It has been shown to have a significant inhibitory effect on the production of inflammatory cytokines and chemokines, as well as the activation of microglia and astrocytes in the central nervous system.
properties
IUPAC Name |
1-(dimethylsulfamoyl)-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O3S/c1-12-10-13(2)16(14(3)11-12)18-17(21)15-6-8-20(9-7-15)24(22,23)19(4)5/h10-11,15H,6-9H2,1-5H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPRYSDHELLTVLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2CCN(CC2)S(=O)(=O)N(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.